Cas no 59079-87-7 (4'-Fluoro-4-(trifluoromethyl)biphenyl)

• Product Name: 4'-Fluoro-4-(trifluoromethyl)biphenyl
• CAS No: 59079-87-7
• Molecular Formula: C₁₃H₈F₄
• Molecular Weight: 240.196
• CID: 2856002
• PubChem ID: 11680302

4'-Fluoro-4-(trifluoromethyl)biphenyl Properties

Names and Identifiers

• 4'-Fluoro-4-(trifluoromethyl)biphenyl
• 4-Fluoro-4'-(trifluoromethyl)-1,1'-biphenyl
• VBYPCJIAVPFBDO-UHFFFAOYSA-N
• 59079-87-7
• 4-fluoro-4'-(trifluoromethyl)biphenyl
• SCHEMBL7940597
• HS-6107

• InChIKey： VBYPCJIAVPFBDO-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H8F4/c14-12-7-3-10(4-8-12)9-1-5-11(6-2-9)13(15,16)17/h1-8H

Computed Properties

• Exact Mass: 240.05621290Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 240.05621290Da
• Heavy Atom Count: 17
• Complexity: 232
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives